Cas no 885954-27-8 (1-Isobutyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde)

• Product Name: 1-Isobutyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde
• CAS No: 885954-27-8
• MF: C₁₄H₁₅NO₂
• MW: 229.2744
• CID: 5095727
• Update Time: 2025-10-30

1-Isobutyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-ISOBUTYL-2-OXO-1,2-DIHYDRO-QUINOLINE-3-CARBALDEHYDE
• 3-Quinolinecarboxaldehyde, 1,2-dihydro-1-(2-methylpropyl)-2-oxo-
• 1-isobutyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde
• 1-(2-methylpropyl)-2-oxoquinoline-3-carbaldehyde
• 1-(2-methylpropyl)-2-oxo-1,2-dihydroquinoline-3-carbaldehyde
• BBL030616
• STL373383
• 1-Isobutyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde

• Inchi： 1S/C14H15NO2/c1-10(2)8-15-13-6-4-3-5-11(13)7-12(9-16)14(15)17/h3-7,9-10H,8H2,1-2H3
• InChI Key： YNUXUYBQJKXQHM-UHFFFAOYSA-N
• SMILES： O=C1C(C=O)=CC2=CC=CC=C2N1CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 346
• XLogP3: 2.5
• Topological Polar Surface Area: 37.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 1-Isobutyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde

Comprehensive Overview of 1-Isobutyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde (CAS No. 885954-27-8)

1-Isobutyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde (CAS No. 885954-27-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This quinoline derivative is characterized by its unique molecular structure, featuring an isobutyl group and a carbaldehyde functional group, which contribute to its reactivity and potential applications. Researchers are particularly interested in its role as an intermediate in synthesizing bioactive molecules, given its ability to undergo diverse chemical transformations.

The compound's CAS No. 885954-27-8 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry. Recent trends indicate growing interest in sustainable synthesis methods for such derivatives, aligning with the global push toward green chemistry. Questions like "How to optimize the yield of 1-Isobutyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde?" or "What are its applications in drug discovery?" are commonly explored in scientific forums, highlighting its practical significance.

From a structural perspective, the quinoline core of this compound is a privileged scaffold in medicinal chemistry, often associated with antimicrobial, anticancer, and anti-inflammatory properties. The presence of the carbaldehyde group further enhances its utility as a building block for heterocyclic compounds. This versatility makes it a valuable target for researchers investigating structure-activity relationships (SAR) in drug design.

In the context of agrochemical innovation, 1-Isobutyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde has been studied for its potential as a precursor to novel pesticides or herbicides. Its mechanism of action, particularly in disrupting enzymatic pathways in pests, is a subject of ongoing research. Such applications resonate with current demands for eco-friendly crop protection solutions, a hot topic in agricultural biotechnology.

Analytical techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize this compound, ensuring purity and consistency for research purposes. The compound's stability under varying conditions is another area of interest, especially for industrial-scale production. Searches for "storage recommendations for CAS No. 885954-27-8" or "compatible solvents for quinoline derivatives" reflect practical concerns among end-users.

Looking ahead, the integration of computational chemistry tools to predict the behavior of 1-Isobutyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde in complex reactions is gaining traction. This aligns with the broader adoption of AI-driven molecular modeling in chemical research, a trend frequently discussed in scientific literature. By leveraging such advancements, researchers aim to unlock new applications for this compound while minimizing experimental costs.

In summary, 1-Isobutyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde (CAS No. 885954-27-8) represents a compelling case study in the intersection of synthetic chemistry and applied sciences. Its multifaceted utility, combined with the evolving technological landscape, positions it as a compound of enduring relevance in both academic and industrial settings.